Cas no 1016793-67-1 (2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine
• CAS No: 1016793-67-1
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• MDL: MFCD09940027
• CID: 5042231
• PubChem ID: 24700982
• Update Time: 2025-06-08

2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [(5-methylfuran-2-yl)methyl](2,2,2-trifluoroethyl)amine
• 2,2,2-trifluoro-N-[(5-methylfuran-2-yl)methyl]ethanamine
• 2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine

• MDL： MFCD09940027
• Inchi： 1S/C8H10F3NO/c1-6-2-3-7(13-6)4-12-5-8(9,10)11/h2-3,12H,4-5H2,1H3
• InChI Key： RHFJXXADXSRILY-UHFFFAOYSA-N
• SMILES： FC(CNCC1=CC=C(C)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine

Comprehensive Overview of 2,2,2-Trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine (CAS No. 1016793-67-1)

The compound 2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine (CAS No. 1016793-67-1) is a fluorinated amine derivative with a unique structural framework combining a trifluoroethyl group and a 5-methylfuran-2-yl moiety. This molecular architecture positions it as a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a subject of interest in drug discovery programs targeting CNS disorders and antimicrobial agents.

Recent trends in organic synthesis highlight the growing demand for fluorinated building blocks, driven by their ability to modulate bioavailability and binding affinity. Researchers frequently search for "CAS 1016793-67-1 applications" or "synthesis of trifluoroethylamine derivatives," reflecting its relevance in medicinal chemistry. The compound’s furan ring also aligns with sustainable chemistry initiatives, as furans are often derived from biomass, addressing queries like "green chemistry furan derivatives."

From a technical perspective, 2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine exhibits notable stability under ambient conditions, though storage in inert atmospheres is recommended to preserve its integrity. Analytical characterization typically involves NMR spectroscopy (notably ¹⁹F-NMR for the trifluoromethyl group) and mass spectrometry, which are common search terms among chemists validating novel compounds. Its solubility profile—moderate in polar organic solvents like DMSO—makes it suitable for cross-coupling reactions, a topic frequently explored in "amine-functionalized heterocycles" research.

The compound’s potential extends to material science, where fluorinated amines serve as precursors for liquid crystals and polymeric coatings. Industry forums often discuss "CAS 1016793-67-1 suppliers" or "scalable routes to fluorinated amines," underscoring its commercial viability. Regulatory compliance is straightforward, as it falls outside restricted categories, but users should consult regional guidelines for handling specifics.

Innovative applications include its use in bioorthogonal chemistry, where the trifluoromethyl group acts as a reporter tag. This aligns with trending searches like "fluorine tags in imaging probes." Furthermore, its furan component resonates with "renewable feedstock chemicals," a hotspot in circular economy debates. Patent literature reveals its incorporation in catalysts and ligand designs, addressing queries such as "metal-amine complex catalysts."

For synthetic chemists, optimizing yields of 2,2,2-trifluoro-N-((5-methylfuran-2-yl)methyl)ethan-1-amine often involves reductive amination or nucleophilic substitution strategies—topics frequently searched as "amine synthesis troubleshooting." Collaborative platforms like PubChem and Reaxys provide spectral data, catering to queries like "CAS 1016793-67-1 spectroscopic data."

In summary, this compound bridges multiple disciplines, from drug development to sustainable materials. Its dual functionality—fluorine’s electronegativity and furan’s versatility—makes it a compelling case study in modern chemistry, answering frequent searches on "multifunctional heterocyclic amines" and "high-value fluorochemicals." Future research may explore its enantioselective synthesis, a niche yet growing area in "chiral amine synthesis" discussions.